Cas no 54252-56-1 ((3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl)methanamine)

• Product Name: (3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl)methanamine
• CAS No: 54252-56-1
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• MDL: MFCD22123668
• CID: 370417
• PubChem ID: 299853
• Update Time: 2025-04-19

(3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl)methanamine
• (3,4-Dihydro-2hH-benzo[1,4]oxazin-3-yl)methylamine
• (3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl)MethanaMine hydrochloride
• (3,4-DIHYDRO-2H-BENZO[1,4]OXAZIN-3-YL)METHYLAMINE,
• 2H-1,4-Benzoxazine-3-methanamine,3,4-dihydro-
• 3-(Aminomethyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine
• 3,4-dihydro-2H-1,4-benzoxazin-3-ylmethanamine
• 3-Aminomethyl-1,4-benzoxazin
• 3-aminomethyl-3,4-dihydro-2H-1,4-benzoxazine
• NSC 173322
• C-(3,4-Dihydro-2H-benzo[1,4]oxazin-3-yl)-methylamine
• SCHEMBL9511671
• MFCD05664019
• BB 0260903
• F12484
• 54252-56-1
• NSC173322
• AKOS006293713
• DTXSID70306021
• A830066
• NSC-173322
• 1-(3,4-dihydro-2H-1,4-benzoxazin-3-yl)methanamine
• FT-0690638
• C-(3,4-dihydro-2h-benzo[1,4]oxazin-3-yl)methylamine
• DA-05046

• MDL： MFCD22123668
• Inchi： 1S/C9H12N2O/c10-5-7-6-12-9-4-2-1-3-8(9)11-7/h1-4,7,11H,5-6,10H2
• InChI Key： UOBUMUKUDJXGKK-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2NC(CN)C1

Computed Properties

• Exact Mass: 164.09500
• Monoisotopic Mass: 164.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 47.3A^2

Experimental Properties

• Density: 1.108±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 312.2°Cat760mmHg
• Flash Point: 142.6°C
• Refractive Index: 1.547
• Solubility: Slightly soluble (12 g/l) (25 º C),
• PSA: 47.28000
• LogP: 1.65650